Cas no 73058-14-7 (Methyl 1-ethylpyrrole-2-carboxylate)
Methyl 1-ethylpyrrole-2-carboxylate is a pyrrole derivative with applications in organic synthesis and pharmaceutical research. This compound features a carboxylate ester group at the 2-position and an ethyl substituent at the 1-position of the pyrrole ring, enhancing its reactivity and versatility as an intermediate. Its structure makes it useful for constructing heterocyclic frameworks, particularly in the development of bioactive molecules. The ester functionality allows for further functionalization through hydrolysis or transesterification, while the ethyl group can influence steric and electronic properties. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic methodologies.
73058-14-7 structure
Product Name:Methyl 1-ethylpyrrole-2-carboxylate
CAS No:73058-14-7
MF:C8H11NO2
MW:153.178442239761
CID:551581
PubChem ID:15442597
Update Time:2025-06-07
Methyl 1-ethylpyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid, 1-ethyl-, methyl ester
- 1H-Pyrrole-2-carboxylicacid,1-ethyl-,methylester(9CI)
- methyl 1-ethylpyrrole-2-carboxylate
- 1-ETHYL-1H-PYRROLE-2-CARBOXYLIC ACID METHYL ESTER
- 1-Ethyl-2-methoxycarbonyl-pyrrol
- 1-ethylpyrrole-2-carboxylic acid methyl ester
- methyl 1-ethyl-1H-pyrrole-2-carboxylate
- 73058-14-7
- AT25271
- BS-24375
- CS-0212685
- DTXSID30572821
- SCHEMBL11357348
- YCA05814
- AKOS017515265
- SB62631
- METHYL1-ETHYL-1H-PYRROLE-2-CARBOXYLATE
- Methyl 1-ethylpyrrole-2-carboxylate
-
- Inchi： 1S/C8H11NO2/c1-3-9-6-4-5-7(9)8(10)11-2/h4-6H,3H2,1-2H3
- InChI Key： IQRUFASPNJPYGF-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CN1CC)=O
Computed Properties
- Exact Mass: 153.07900
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 221.9±13.0 °C at 760 mmHg
- Flash Point: 88.0±19.8 °C
- PSA: 31.23000
- LogP: 1.29460
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
Methyl 1-ethylpyrrole-2-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 1-ethylpyrrole-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 1-ethylpyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR909559-1g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 97% | 1g |
£115.00 | 2025-02-21 | |
| Apollo Scientific | OR909559-5g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 97% | 5g |
£395.00 | 2025-02-21 | |
| TRC | M305028-100mg |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M305028-250mg |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 250mg |
$110.00 | 2023-05-17 | ||
| TRC | M305028-500mg |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 500mg |
$161.00 | 2023-05-17 | ||
| TRC | M305028-1g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 1g |
$224.00 | 2023-05-17 | ||
| A2B Chem LLC | AC49323-1g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 97% | 1g |
$97.00 | 2024-04-19 | |
| A2B Chem LLC | AC49323-5g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 97% | 5g |
$358.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283355-1g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 97% | 1g |
￥1148.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283355-5g |
Methyl 1-ethylpyrrole-2-carboxylate |
73058-14-7 | 97% | 5g |
￥4277.00 | 2024-07-28 |
Methyl 1-ethylpyrrole-2-carboxylate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
73058-14-7 (Methyl 1-ethylpyrrole-2-carboxylate) Related Products
- 37619-24-2(Methyl 1-methylpyrrole-2-carboxylate)
- 4778-76-1(1-Ethyl-1H-pyrrole-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
